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Cat. No.: B1357454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Chloro-N-(3-hydroxyphenyl)propanamide is a chemical compound that primarily serves as

a synthetic intermediate in the preparation of more complex molecules.[1] Its bifunctional

nature, possessing both a reactive chloro-amide group and a nucleophilic hydroxyl group,

makes it a versatile building block in organic synthesis. This technical guide provides a

comprehensive overview of the available literature on 3-Chloro-N-(3-
hydroxyphenyl)propanamide, focusing on its chemical properties, synthesis, and its notable

role as a process-related impurity in the manufacturing of the atypical antipsychotic drug,

Aripiprazole.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Chloro-N-(3-
hydroxyphenyl)propanamide is presented in Table 1. This data is compiled from various

chemical databases and supplier specifications.
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Property Value Source

Molecular Formula C₉H₁₀ClNO₂ [2][3]

Molecular Weight 199.63 g/mol [2][3]

CAS Number 50297-40-0 [2]

Appearance White to off-white solid MySkinRecipes

Melting Point 134 °C (decomposes) ChemicalBook

Boiling Point (Predicted) 429.2 ± 30.0 °C at 760 mmHg MySkinRecipes

Density (Predicted) 1.341 ± 0.06 g/cm³ ChemicalBook

Solubility
Slightly soluble in DMSO and

Methanol
ChemicalBook

IUPAC Name
3-chloro-N-(3-

hydroxyphenyl)propanamide
[2]

Synonyms

Aripiprazole Impurity 33, beta-

Chloro-m-

hydroxypropionanilide

[2]

Synthesis
While specific peer-reviewed journal articles detailing the synthesis of 3-Chloro-N-(3-
hydroxyphenyl)propanamide are not readily available, its structure suggests a

straightforward synthetic route based on standard amide bond formation. The most probable

and industrially applicable method is the acylation of 3-aminophenol with 3-chloropropionyl

chloride.

General Experimental Protocol:
Reaction Setup: To a stirred solution of 3-aminophenol in a suitable aprotic solvent (e.g.,

dichloromethane, tetrahydrofuran) and in the presence of a base (e.g., triethylamine,

pyridine) to neutralize the generated hydrochloric acid, 3-chloropropionyl chloride is added

dropwise at a controlled temperature (typically 0-5 °C).
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Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)

or high-performance liquid chromatography (HPLC) until the starting materials are

consumed.

Work-up: Upon completion, the reaction mixture is typically washed with water and brine to

remove the base hydrochloride salt and any unreacted starting materials.

Purification: The crude product is then purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) or by column chromatography on silica gel to afford 3-Chloro-N-
(3-hydroxyphenyl)propanamide as a solid.

Reactants

Reaction Conditions Process Product

3-Aminophenol

Acylation Reaction

3-Chloropropionyl Chloride

Aprotic Solvent
(e.g., DCM, THF)

Base
(e.g., Triethylamine)

0-5 °C Aqueous Work-up Purification
(Recrystallization/Chromatography) 3-Chloro-N-(3-hydroxyphenyl)propanamide

Click to download full resolution via product page

General synthesis workflow for 3-Chloro-N-(3-hydroxyphenyl)propanamide.
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Role as an Impurity in Aripiprazole Synthesis
3-Chloro-N-(3-hydroxyphenyl)propanamide is recognized as a process-related impurity in

the synthesis of Aripiprazole, a widely used atypical antipsychotic medication. While the

specific step of its formation is not extensively detailed in the public domain, it is plausible that it

arises from reactions involving starting materials or intermediates used in the multi-step

synthesis of Aripiprazole. The presence of impurities like this is a critical aspect of

pharmaceutical manufacturing, requiring careful control and monitoring to ensure the final drug

product's safety and efficacy.

Aripiprazole Synthesis

Impurity Formation

Starting Materials &
Intermediates

Multi-step Synthesis

3-Chloro-N-(3-hydroxyphenyl)propanamide
(Aripiprazole Impurity 33)

Side Reaction

Aripiprazole (API)

Degradation/By-product

Click to download full resolution via product page

Logical relationship of impurity formation in Aripiprazole synthesis.

Biological Activity and Mechanism of Action
A thorough review of the scientific literature reveals a significant lack of data on the biological

activity and mechanism of action of 3-Chloro-N-(3-hydroxyphenyl)propanamide. Studies

have primarily focused on its role as a chemical intermediate. There are no published reports
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detailing its pharmacological effects, receptor binding affinities, or its influence on any signaling

pathways.

Pharmacokinetics and Toxicology
There is no available information in the public domain regarding the pharmacokinetics

(absorption, distribution, metabolism, and excretion) or the toxicological profile of 3-Chloro-N-
(3-hydroxyphenyl)propanamide. As a known impurity in a pharmaceutical product, its levels

would be strictly controlled to be below established safety thresholds.

Conclusion
3-Chloro-N-(3-hydroxyphenyl)propanamide is a well-characterized chemical intermediate

with a primary role in organic synthesis. Its significance in the pharmaceutical industry is mainly

associated with its status as a process-related impurity in the manufacturing of Aripiprazole.

The current body of scientific literature lacks information on the biological properties,

mechanism of action, pharmacokinetics, and toxicology of this compound. Further research

would be necessary to elucidate any potential pharmacological or toxicological effects. For drug

development professionals, the focus remains on monitoring and controlling its presence in the

final active pharmaceutical ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1357454#3-chloro-n-3-hydroxyphenyl-propanamide-
literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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